Cas no 2172079-64-8 (2-(1-butyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)ethan-1-amine)

• Product Name: 2-(1-butyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)ethan-1-amine
• CAS No: 2172079-64-8
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 6378746
• PubChem ID: 165849135
• Update Time: 2025-10-28

2-(1-butyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-butyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)ethan-1-amine
• 2172079-64-8
• EN300-1598156

• Inchi： 1S/C12H22N4/c1-2-3-9-16-12(10-5-4-6-10)11(7-8-13)14-15-16/h10H,2-9,13H2,1H3
• InChI Key： ZSQFKRLGPADPBP-UHFFFAOYSA-N
• SMILES： N1(CCCC)C(=C(CCN)N=N1)C1CCC1

Computed Properties

• Exact Mass: 222.18444672g/mol
• Monoisotopic Mass: 222.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(1-butyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)ethan-1-amine

Introduction to 2-(1-butyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)ethan-1-amine (CAS No. 2172079-64-8)

2-(1-butyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)ethan-1-amine, identified by its CAS number 2172079-64-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique combination of a butyl group and a cyclobutyl moiety in its molecular framework contributes to its distinct chemical properties and potential applications in drug discovery.

The structural composition of 2-(1-butyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)ethan-1-amine encompasses a central triazole ring, which is a key pharmacophore in many bioactive molecules. The presence of the butyl and cyclobutyl substituents enhances the compound's solubility and metabolic stability, making it a promising candidate for further investigation in therapeutic contexts. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how these structural features influence the compound's interactions with biological targets.

In the realm of medicinal chemistry, the development of novel scaffolds that incorporate triazole rings has been extensively explored due to their ability to modulate various enzymatic and receptor systems. The butyl and cyclobutyl groups in 2-(1-butyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)ethan-1-amine are particularly noteworthy, as they can serve as handles for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications. For instance, modifications at these positions could enhance binding affinity or improve pharmacokinetic profiles.

Recent studies have highlighted the potential of triazole derivatives in addressing inflammatory and immunomodulatory disorders. The triazole ring in 2-(1-butyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)ethan-1-amine is known to exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. This has prompted researchers to investigate its efficacy in models of chronic inflammation and autoimmune diseases. Preliminary in vitro studies have demonstrated promising results, suggesting that this compound may interfere with signaling pathways involved in inflammation.

The cyclobutyl substituent is another critical feature that contributes to the compound's unique pharmacological profile. Cycloalkyl groups are often incorporated into drug molecules to enhance lipophilicity and improve membrane permeability. In the case of 2-(1-butyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)ethan-1-amine, the cyclobutyl moiety may facilitate better absorption and distribution within biological systems. This aspect is particularly relevant in drug development, where optimizing bioavailability is a key consideration.

Furthermore, the butyl group attached to the triazole ring can influence the compound's metabolic stability and interactions with cytochrome P450 enzymes. Understanding these interactions is crucial for predicting potential drug-drug interactions and ensuring safe clinical use. Advanced techniques such as high-throughput screening (HTS) and structure-based drug design have been employed to evaluate the binding affinity of 2-(1-butyl-5-cyclobutyl-1H-1,2,3-triazol-4-ylenethanamidine) to various biological targets.

One of the most exciting frontiers in pharmaceutical research is the exploration of triazole derivatives as antiviral agents. The ability of triazoles to disrupt viral replication cycles has been demonstrated in several pathogens. Given its structural similarity to known antiviral compounds, 2-(1-butyl)-5-cyclobutylethylethanamidine) may exhibit inhibitory effects against certain viruses. Ongoing research aims to identify optimal conditions for its antiviral activity through both experimental assays and computational predictions.

The synthesis of 2-(butyldodecane) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to ensure high yields and purity levels. Techniques such as transition metal catalysis and flow chemistry have been particularly useful in streamlining synthetic routes. These advancements not only enhance efficiency but also reduce costs associated with large-scale production.

In conclusion, 2172079 CAS number 64 8 chemical name 8 ethanamidine) represents a significant advancement in pharmaceutical chemistry with its unique structural features offering multiple avenues for therapeutic intervention. Its potential applications span across anti-inflammatory treatments, antivirus therapies, and beyond, making it an invaluable asset in ongoing drug discovery efforts.